Cas no 6723-04-2 ( )

  structure
  structure
Product Name: 
CAS No:6723-04-2
MF:C13H9BrO2
MW:277.113363027573
CID:965587
PubChem ID:266990
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • DTXSID80986358
    • (4-bromo-2-hydroxyphenyl)(phenyl)methanone
    • 6723-04-2
    • NSC106086
    • NSC-106086
    • SCHEMBL11350145
    • (4-Bromo-2-hydroxy-phenyl)-phenyl-methanone
    • DS-007773
    •  
    • Inchi: 1S/C13H9BrO2/c14-10-6-7-11(12(15)8-10)13(16)9-4-2-1-3-5-9/h1-8,15H
    • InChI Key: CLQYOOMZXFSHAT-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)O)C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 275.97857
  • Monoisotopic Mass: 275.97859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd